3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C14H12N4O/c15-13(18-19)9-4-3-5-10(8-9)14-16-11-6-1-2-7-12(11)17-14/h1-8,19H,(H2,15,18)(H,16,17)
• InChI Key: KUAYDSHHWYMOJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC=C3)C(=NO)N
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC=C3)/C(=N\O)/N
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

The compound with the identifier “3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide” is a chemical entity listed in the PubChem database

Chemical Reactions Analysis

3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the transformation of the compound into different products. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects and mechanisms of action. Additionally, this compound may have industrial applications, such as in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific context in which the compound is used and the nature of the biological system being studied.

Comparison with Similar Compounds

3-(1H-Benzo[d]imidazol-2-yl)-N-hydroxybenzimidamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can help identify the distinct properties and potential advantages of this compound over other compounds. Some similar compounds may include those listed in the PubChem database with comparable chemical properties and applications.